N-[1-(1-cyclopropylethyl)pyrazol-4-yl]-2-(4-methyl-3-oxopiperazin-1-yl)acetamide

• IUPAC Name: N-[1-(1-cyclopropylethyl)pyrazol-4-yl]-2-(4-methyl-3-oxopiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H23N5O2/c1-11(12-3-4-12)20-8-13(7-16-20)17-14(21)9-19-6-5-18(2)15(22)10-19/h7-8,11-12H,3-6,9-10H2,1-2H3,(H,17,21)
• InChI Key: IDOLHPIDOGLIDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)N2C=C(C=N2)NC(=O)CN3CCN(C(=O)C3)C
• Molecular Formula: C15H23N5O2
• Molecular Weight: 305.38 g/mol

Description

N-[1-(1-cyclopropylethyl)pyrazol-4-yl]-2-(4-methyl-3-oxopiperazin-1-yl)acetamide is a complex organic compound that features a pyrazole ring and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(1-cyclopropylethyl)pyrazol-4-yl]-2-(4-methyl-3-oxopiperazin-1-yl)acetamide typically involves multiple steps:

Formation of the Pyrazole Ring: This can be achieved through the cyclization of hydrazines with 1,3-diketones under acidic or basic conditions.

Introduction of the Cyclopropylethyl Group: This step involves the alkylation of the pyrazole ring using cyclopropyl ethyl halides in the presence of a base.

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with dihaloalkanes.

Coupling of the Pyrazole and Piperazine Rings: This is typically done using acylation reactions where the pyrazole derivative is reacted with the piperazine derivative in the presence of coupling agents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This might involve continuous flow reactors and automated synthesis systems to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the carbonyl group in the piperazine ring, potentially converting it to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the positions adjacent to the nitrogen atoms in the pyrazole and piperazine rings.

Common Reagents and Conditions

Oxidation: Reagents like mCPBA (meta-Chloroperoxybenzoic acid) or hydrogen peroxide can be used.

Reduction: Common reducing agents include sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Formation of N-oxides.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[1-(1-cyclopropylethyl)pyrazol-4-yl]-2-(4-methyl-3-oxopiperazin-1-yl)acetamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent, particularly in the treatment of neurological disorders and inflammation.

Biological Research: The compound is used in studies investigating the modulation of enzyme activity and receptor binding.

Industrial Applications: It can be used as an intermediate in the synthesis of more complex molecules with potential pharmaceutical applications.

Mechanism of Action

The mechanism of action of N-[1-(1-cyclopropylethyl)pyrazol-4-yl]-2-(4-methyl-3-oxopiperazin-1-yl)acetamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may target enzymes or receptors involved in inflammatory pathways or neurological processes.

Pathways Involved: It can modulate signaling pathways by binding to specific receptors or inhibiting enzyme activity, leading to altered cellular responses.

Comparison with Similar Compounds

Similar Compounds

1-Phenyl-3-methyl-4-(6-hydro-4-amino-5-sulfo-2,3-pyrazine)-pyrazole-5-one: This compound also features a pyrazole ring and is studied for its biological activity.

N-(4-methyl-3-oxopiperazin-1-yl)-2-(1-phenylethyl)acetamide: Similar in structure but with different substituents, leading to varied biological activities.

Uniqueness

N-[1-(1-cyclopropylethyl)pyrazol-4-yl]-2-(4-methyl-3-oxopiperazin-1-yl)acetamide is unique due to its specific combination of a cyclopropylethyl group and a piperazine ring, which may confer distinct biological properties compared to other similar compounds.